Desmethylnortriptyline
Overview
Description
Desmethylnortriptyline is a metabolite of Nortriptyline . Nortriptyline is a tricyclic antidepressant and the main active metabolite of Amitriptyline, and is used to relieve the symptoms of depression .
Synthesis Analysis
While specific synthesis methods for Desmethylnortriptyline were not found in the search results, it’s known that Desmethylnortriptyline is a metabolite of Nortriptyline . This suggests that it is produced in the body during the metabolism of Nortriptyline.
Molecular Structure Analysis
The molecular formula of Desmethylnortriptyline is C18H19N . Its average mass is 249.350 Da and its monoisotopic mass is 249.151749 Da .
Physical And Chemical Properties Analysis
Desmethylnortriptyline has a density of 1.1±0.1 g/cm3, a boiling point of 399.2±21.0 °C at 760 mmHg, and a flash point of 191.8±14.3 °C . It has 1 hydrogen bond acceptor, 2 hydrogen bond donors, and 2 freely rotating bonds .
Scientific Research Applications
Application in Clinical Chemistry
Specific Scientific Field
Summary of the Application
Desmethylnortriptyline has been used in a double-antibody enzyme immunoassay for nortriptyline .
Methods of Application or Experimental Procedures
Beta-D-Galactosidase (EC 3.2.1.23) from Escherichia coli was conjugated to desmethylnortriptyline by means of a bifunctional cross-linking reagent, dimethyl adipimidate, and used in a double-antibody immunoassay for nortriptyline .
Results or Outcomes
The enzyme activity of the bound fraction was determined with o-nitrophenyl-beta-D-galactopyranoside as substrate. The sensitivity, precision, and simplicity of the enzyme immunoassay compared favorably with that of a published radioimmunoassay method. Results for nortriptyline in plasma samples correlated well with those determined by either radioimmunoassay or gas-chromatography .
Safety And Hazards
properties
IUPAC Name |
3-(2-tricyclo[9.4.0.03,8]pentadeca-1(15),3,5,7,11,13-hexaenylidene)propan-1-amine |
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InChI |
InChI=1S/C18H19N/c19-13-5-10-18-16-8-3-1-6-14(16)11-12-15-7-2-4-9-17(15)18/h1-4,6-10H,5,11-13,19H2 |
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| Source | PubChem | |
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InChI Key |
PTQFRALDEONNOA-UHFFFAOYSA-N |
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| Source | PubChem | |
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Canonical SMILES |
C1CC2=CC=CC=C2C(=CCCN)C3=CC=CC=C31 |
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| Source | PubChem | |
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Molecular Formula |
C18H19N |
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| Source | PubChem | |
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DSSTOX Substance ID |
DTXSID00196179 |
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| Record name | Desmethylnortriptyline | |
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Molecular Weight |
249.3 g/mol |
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| Source | PubChem | |
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Product Name |
Desmethylnortriptyline | |
CAS RN |
4444-42-2 |
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| Record name | Desmethylnortriptyline | |
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| Record name | Desmethylnortriptyline | |
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| Record name | Desmethylnortriptyline | |
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| Record name | Desmethylnortriptyline | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0060531 | |
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